Cas no 2034542-13-5 (N-[2-(5-acetylthiophen-2-yl)ethyl]-1,3,5-trimethyl-1H-pyrazole-4-carboxamide)

• Product Name: N-[2-(5-acetylthiophen-2-yl)ethyl]-1,3,5-trimethyl-1H-pyrazole-4-carboxamide
• CAS No: 2034542-13-5
• MF: C₁₅H₁₉N₃O₂S
• MW: 305.395262002945
• CID: 5552682
• PubChem ID: 91817392
• Update Time: 2025-05-20

N-[2-(5-acetylthiophen-2-yl)ethyl]-1,3,5-trimethyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(5-acetylthiophen-2-yl)ethyl]-1,3,5-trimethylpyrazole-4-carboxamide
• N-[2-(5-acetylthiophen-2-yl)ethyl]-1,3,5-trimethyl-1H-pyrazole-4-carboxamide
• N-(2-(5-acetylthiophen-2-yl)ethyl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide
• AKOS025324713
• 2034542-13-5
• F6518-2294

• Inchi： 1S/C15H19N3O2S/c1-9-14(10(2)18(4)17-9)15(20)16-8-7-12-5-6-13(21-12)11(3)19/h5-6H,7-8H2,1-4H3,(H,16,20)
• InChI Key： WIJWZWNRPWRDSQ-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC=C1CCNC(C1C(C)=NN(C)C=1C)=O

Computed Properties

• Exact Mass: 305.11979803g/mol
• Monoisotopic Mass: 305.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92.2Ų

Additional information on N-[2-(5-acetylthiophen-2-yl)ethyl]-1,3,5-trimethyl-1H-pyrazole-4-carboxamide

N-[2-(5-Acetylthiophen-2-yl)ethyl]-1,3,5-trimethyl-1H-pyrazole-4-carboxamide: A Comprehensive Overview

N-[2-(5-Acetylthiophen-2-yl)ethyl]-1,3,5-trimethyl-1H-pyrazole-4-carboxamide, identified by the CAS number 2034542-13-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a thiophene ring with a pyrazole moiety, making it a subject of interest in both academic and industrial research. Recent studies have highlighted its role in drug discovery and material science, underscoring its importance in contemporary chemical research.

The molecular structure of N-[2-(5-Acetylthiophen-2-yl)ethyl]-1,3,5-trimethyl-1H-pyrazole-4-carboxamide is notable for its functional groups. The thiophene ring contributes to its aromatic stability and potential electronic properties, while the pyrazole moiety introduces nitrogen atoms that can participate in hydrogen bonding and other intermolecular interactions. These features make the compound versatile for applications ranging from catalysis to pharmacology. Researchers have explored its ability to act as a ligand in metal complexes, where its nitrogen atoms can coordinate with metal ions to form stable structures with unique catalytic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS 2034542-13-5. Utilizing methodologies such as Suzuki coupling and Stille coupling reactions, chemists have developed scalable routes to prepare this compound. These methods not only enhance the purity of the product but also reduce the environmental impact of synthesis processes. The ability to synthesize this compound in large quantities has facilitated its application in high-throughput screening for drug candidates.

In the field of pharmacology, N-[2-(5-Acetylthiophen-2-yl)ethyl]-1,3,5-trimethyl-1H-pyrazole-4-carboxamide has shown promise as a lead compound for developing therapeutic agents. Preclinical studies indicate that it exhibits potent activity against certain enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. Its ability to cross the blood-brain barrier makes it particularly interesting for central nervous system-related therapies. Furthermore, recent research has explored its potential as an anti-inflammatory agent due to its modulation of key inflammatory pathways.

The environmental impact of CAS 2034542-13-5 has also been a focus of recent studies. Assessments of its biodegradability and toxicity have provided insights into its safety profile. Findings suggest that under specific conditions, the compound undergoes rapid biodegradation, reducing its persistence in aquatic environments. However, further research is needed to fully understand its long-term ecological effects and ensure sustainable use.

Looking ahead, the future of N-[2-(5-Acetylthiophen-2-y l)ethyl]-1,3,5-trimethyl -1H-pyrazole -4-carboxamide lies in leveraging its unique properties for innovative applications. Collaborative efforts between academia and industry are expected to drive advancements in its synthesis methods and therapeutic applications. Additionally, ongoing investigations into its interactions with biological systems will provide deeper insights into its mechanisms of action and potential side effects.

In conclusion, CAS 2034542 - 13 - 5, or N-[2-(5-Acetylthiophen - 2 - yl ) ethyl ] - 1 , 3 , 5 - trim ethyl - 1 H - py razo le - 4 - carbox amide strong > , stands at the forefront of chemical innovation . Its structural complexity , coupled with emerging research findings , positions it as a key player in advancing both chemical science and pharmaceutical development . As researchers continue to unravel its potential , this compound is poised to make significant contributions to diverse fields , ensuring its relevance for years to come . p > article > response >